![molecular formula C16H14FN5O3 B2665397 6-(4-fluorophenyl)-3-(morpholin-4-ylcarbonyl)[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1775455-29-2](/img/structure/B2665397.png)
6-(4-fluorophenyl)-3-(morpholin-4-ylcarbonyl)[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one
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Description
Scientific Research Applications
- FTZP has demonstrated promising anticancer activity in preclinical studies. Researchers have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistically, it interferes with cell cycle progression and induces apoptosis, making it a potential candidate for targeted cancer therapies .
- FTZP’s unique chemical structure suggests potential neuroprotective effects. It modulates neurotransmitter systems and enhances cognitive function. Researchers investigate its role in neurodegenerative diseases like Alzheimer’s and Parkinson’s, aiming to develop novel treatments .
- FTZP exhibits antibacterial and antifungal activity. It has been tested against drug-resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. Researchers explore its mechanism of action and potential clinical applications .
- Inflammation plays a crucial role in various diseases. FTZP shows anti-inflammatory properties by inhibiting key inflammatory pathways. It may have applications in conditions like rheumatoid arthritis and inflammatory bowel diseases .
- FTZP influences metabolic pathways, including glucose homeostasis and lipid metabolism. Researchers investigate its potential in managing diabetes, obesity, and related metabolic disorders. Early studies suggest it may improve insulin sensitivity .
- FTZP’s solubility and stability make it an attractive candidate for drug delivery. Scientists explore its use as a carrier for poorly soluble drugs or as part of nanoscale drug delivery systems. Its triazolopyrazine scaffold offers versatility in designing targeted therapies .
Anticancer Potential
Neuroprotection and Cognitive Enhancement
Antimicrobial Properties
Anti-inflammatory Effects
Metabolic Disorders and Obesity
Novel Drug Delivery Systems
properties
IUPAC Name |
6-(4-fluorophenyl)-3-(morpholine-4-carbonyl)-5H-triazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN5O3/c17-11-3-1-10(2-4-11)12-9-22-14(15(23)18-12)13(19-20-22)16(24)21-5-7-25-8-6-21/h1-4,9H,5-8H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJSLEKXOAIJAAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=C3C(=O)NC(=CN3N=N2)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-fluorophenyl)-3-(morpholin-4-ylcarbonyl)[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one |
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